Cas no 78916-53-7 (2H-Cyclopenta[b]naphtho[2,3-d]furan-10-carboxylicacid,2-(3-furanyl)-3,3a,4a,5,5a,6,9,9a,10,10a-decahydro-5,6-dihydroxy-1,6,9a,10a-tetramethyl-9-oxo-,methyl ester, (2R,3aS,4aS,5R,5aS,6R,9aR,10S,10aR)- (9CI))

• Product Name: 2H-Cyclopenta[b]naphtho[2,3-d]furan-10-carboxylicacid,2-(3-furanyl)-3,3a,4a,5,5a,6,9,9a,10,10a-decahydro-5,6-dihydroxy-1,6,9a,10a-tetramethyl-9-oxo-,methyl ester, (2R,3aS,4aS,5R,5aS,6R,9aR,10S,10aR)- (9CI)
• CAS No: 78916-53-7
• MF: C₂₆H₃₂O₇
• MW: 456.528088569641
• CID: 568756
• PubChem ID: 157277
• Update Time: 2025-04-19

2H-Cyclopenta[b]naphtho[2,3-d]furan-10-carboxylicacid,2-(3-furanyl)-3,3a,4a,5,5a,6,9,9a,10,10a-decahydro-5,6-dihydroxy-1,6,9a,10a-tetramethyl-9-oxo-,methyl ester, (2R,3aS,4aS,5R,5aS,6R,9aR,10S,10aR)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-Cyclopenta[b]naphtho[2,3-d]furan-10-carboxylicacid,2-(3-furanyl)-3,3a,4a,5,5a,6,9,9a,10,10a-decahydro-5,6-dihydroxy-1,6,9a,10a-tetramethyl-9-oxo-,methyl ester, (2R,3aS,4aS,5R,5aS,6R,9aR,10S,10aR)- (9CI)
• 2H-Cyclopenta(b)naphtho(2,3-d)furan-10-carboxylic acid,2-(3-furanyl)-3 ,3a,4a,5,5a,6,9,9a,10,10a-decahydro-5,6-dihydroxy-1,6,9a,10a-tetrameth yl-9-oxo-, methyl ester, (2R,3aS,4aS,5R,5aS,6R,9aR,10S,10aR)-
• 2H-Cyclopenta(b)naphtho(2,3-d)furan-10-carboxylic acid,2-(3-furanyl)-3 ,3a,4a,5,5a,6,9,9a,10,10a-decahydro-5,6-dihydroxy-1,6,9a,10a-tetrameth yl-9-oxo-, methyl ester, (2R,3aS,4aS,5R,5aS,6R,9aR,10S,10a
• 2H-Cyclopenta[b]naphtho[2,3-d]furan-10-carboxylicacid,2-(3-furanyl)-3,3a,4a,5,5a,6,9,9a,10,10a-decahydro-5,6-dihydroxy-1,6,9a
• 2H-Cyclopenta[b]naphtho[2,3-d]furan-10-carboxylicacid,2-(3-furanyl)-3,3a,4a,5,5a,6,9,9a,10,10a-decahydro-5,6-dihydroxy-1,6,9a,10a-tetramethyl-9-oxo-,methyl ester, (2R,3aS,4aS,5R,5aS,6R,9aR,10S,10aR)-
• Methyl [2-(furan-3-yl)-5,6-dihydroxy-1,6,9a,10a-tetramethyl-9-oxo-3,3a,4a,5,5a,6,9,9a,10,10a-decahydro-2H-cyclopenta[b]naphtho[2,3-d]furan-10-yl]acetate
• 2H-Cyclopenta(b)naphtho(2,3-d)furan-10-carboxylic acid,2-(3-furanyl)-3,3a,4a,5,5a,6,9,9a,10,10a-decahydro-5,6-dihydroxy-1,6,9a,10a-tetramethyl-9-oxo-, methyl ester, (2R,3aS,4aS,5R,5aS,6R,9aR,10S,10aR)-
• DTXSID001000140
• 78916-53-7

• Inchi： 1S/C26H32O7/c1-13-15(14-7-9-32-12-14)10-16-20(13)26(4)17(11-19(28)31-5)25(3)18(27)6-8-24(2,30)22(25)21(29)23(26)33-16/h6-9,12,15-17,21-23,29-30H,10-11H2,1-5H3/t15-,16+,17-,21-,22+,23-,24-,25-,26-/m1/s1
• InChI Key： PFQPGZDVNHHXLR-DRHPPGAKSA-N
• SMILES： O1[C@H]2C[C@@H](C3=COC=C3)C(C)=C2[C@]2(C)[C@H]1[C@@H]([C@H]1[C@@](C)(C=CC([C@@]1(C)[C@H]2CC(=O)OC)=O)O)O

Computed Properties

• Exact Mass: 456.21480336g/mol
• Monoisotopic Mass: 456.21480336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 939
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans Naphthofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans